Methyl 3-[(4-tert-butylbenzoyl)amino]propanoate

• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• IUPAC Name: methyl 3-[(4-tert-butylbenzoyl)amino]propanoate
• InChI: InChI=1S/C15H21NO3/c1-15(2,3)12-7-5-11(6-8-12)14(18)16-10-9-13(17)19-4/h5-8H,9-10H2,1-4H3,(H,16,18)
• InChI Key: RCXJYPWTBZXHTA-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NCCC(=O)OC

Description

Methyl 3-[(4-tert-butylbenzoyl)amino]propanoate is a chemical compound that belongs to the class of benzoylphenylurea derivatives. It is a white to off-white crystalline powder that is used extensively in scientific research. This compound has attracted significant attention from researchers due to its potential applications in various fields, including medicine, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of Methyl 3-[(4-tert-butylbenzoyl)amino]propanoate is complex and varies depending on the application. In medicine, this compound is believed to inhibit cancer cell growth by inducing cell cycle arrest and apoptosis. In agriculture, this compound is believed to act as an insecticide and acaricide by disrupting the insect and mite nervous system. In environmental science, this compound is believed to remove pollutants from water by adsorption and chemical reactions.
Biochemical and Physiological Effects
Methyl 3-[(4-tert-butylbenzoyl)amino]propanoate has been shown to have several biochemical and physiological effects. In medicine, this compound has been shown to induce apoptosis in cancer cells and inhibit cancer cell proliferation. In agriculture, this compound has been shown to have high efficacy against several insect and mite species. In environmental science, this compound has been shown to effectively remove several pollutants from water.

Advantages and Limitations for Lab Experiments

Methyl 3-[(4-tert-butylbenzoyl)amino]propanoate has several advantages and limitations for lab experiments. One of the advantages is its high efficacy against several insect and mite species, making it a potential candidate for use as an insecticide and acaricide. However, one of the limitations is its potential toxicity to non-target organisms, which needs to be carefully evaluated before use.

Future Directions

There are several future directions for the research on Methyl 3-[(4-tert-butylbenzoyl)amino]propanoate. In medicine, further studies are needed to evaluate its potential as an anti-cancer agent and to investigate its mechanism of action. In agriculture, further studies are needed to evaluate its efficacy against a broader range of insect and mite species and to explore its potential use in integrated pest management. In environmental science, further studies are needed to evaluate its effectiveness in removing pollutants from water and to investigate its potential use in wastewater treatment.
Conclusion
Methyl 3-[(4-tert-butylbenzoyl)amino]propanoate is a chemical compound that has attracted significant attention from researchers due to its potential applications in various fields. Its synthesis method has been optimized to improve yield and purity, and it has been extensively studied for its potential use in medicine, agriculture, and environmental science. Further research is needed to explore its potential applications and to evaluate its efficacy and safety.

Synthesis Methods

The synthesis of Methyl 3-[(4-tert-butylbenzoyl)amino]propanoate involves a series of chemical reactions, starting with the reaction of 4-tert-butylbenzoyl chloride with methylamine. The resulting product is then reacted with 3-bromopropionic acid to obtain the final product. This synthesis method has been optimized by several researchers to improve the yield and purity of the compound.

Scientific Research Applications

Methyl 3-[(4-tert-butylbenzoyl)amino]propanoate has been extensively used in scientific research due to its potential applications in various fields. In medicine, this compound has been studied for its potential use as an anti-cancer agent. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in various cancer cell lines. In agriculture, this compound has been investigated for its potential use as an insecticide and acaricide. It has been shown to have high efficacy against several insect and mite species. In environmental science, this compound has been studied for its potential use as a water treatment agent. It has been shown to effectively remove several pollutants from water.